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Compound of Interest

Compound Name: Methylhydroquinone

Cat. No.: B043894

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling of methylhydroquinone in a laboratory
setting. The following information is compiled to address potential issues and ensure the well-
being of all personnel.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with methylhydroquinone?

Al: Methylhydroquinone is a hazardous substance that can cause skin, eye, and respiratory
tract irritation.[1] It is harmful if swallowed and may cause an allergic skin reaction.[2][3]
Furthermore, it is suspected of causing genetic defects and cancer.[2][3][4]

Q2: What are the signs and symptoms of exposure to methylhydroquinone?

A2: Exposure can lead to redness and irritation of the skin and eyes.[1] Inhalation of dust may
irritate the respiratory tract.[1] Ingestion can cause gastrointestinal irritation with symptoms like
nausea, vomiting, and diarrhea.[1] An allergic skin reaction may manifest as a rash, itching, or
swelling.[2]

Q3: What immediate actions should be taken in case of accidental exposure?

A3: In case of any exposure, it is crucial to seek medical attention.[1][2]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[1][2]

» Skin Contact: Remove all contaminated clothing and wash the affected skin area with plenty
of soap and water for at least 15 minutes.[1][2]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide
oxygen. If the person is not breathing, give artificial respiration.[1]

 Ingestion: If the person is conscious and alert, have them rinse their mouth and drink 2-4
cupfuls of water or milk. Never give anything by mouth to an unconscious person.[1]

Q4: What personal protective equipment (PPE) is mandatory when handling
methylhydroquinone?

A4: To minimize exposure, appropriate personal protective equipment must be worn. This
includes chemical safety goggles or a face shield, a lab coat or chemical-resistant apron, and
gloves.[1][5] For incidental contact, nitrile gloves are suitable, while neoprene or butyl rubber
gloves are recommended for extended contact.[5] If there is a risk of inhaling dust, a NIOSH-
approved respirator should be used.[1][5]

Q5: How should methylhydroquinone be stored in the lab?

A5: Methylhydroquinone should be stored in a tightly closed container in a cool, dry, and well-
ventilated area.[1] It is important to keep it away from incompatible substances such as strong
oxidizing agents and strong bases.[1][2]

Troubleshooting Guide for Experimental Scenarios
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Issue/Scenario

Troubleshooting Steps

Spill of Solid Methylhydroquinone

1. Evacuate non-essential personnel from the
immediate area. 2. Wear appropriate PPE,
including a respirator, gloves, and eye
protection. 3. Avoid generating dust.[1] 4. Gently
sweep or vacuum the spilled material and place
it into a suitable, labeled container for disposal.
[1] 5. Clean the spill area thoroughly with soap
and water. 6. Dispose of contaminated materials
as hazardous waste according to institutional

and local regulations.[2][6]

Accidental Ingestion

1. If the person is conscious, have them rinse
their mouth with water.[2] 2. Have them drink a
few glasses of water to dilute the substance.[1]
3. Do NOT induce vomiting.[4] 4. Seek

immediate medical attention.[1]

Skin or Eye Contact

1. Immediately proceed to the nearest safety
shower or eyewash station. 2. For skin contact,
remove contaminated clothing while flushing the
affected area with water for at least 15 minutes.
[1][2] 3. For eye contact, flush the eyes with
water for at least 15 minutes, holding the eyelids

open.[1][2] 4. Seek immediate medical attention.

[1](2]

Fire Involving Methylhydroquinone

1. In case of a fire, wear a self-contained
breathing apparatus and full protective gear.[1]
[2] 2. Use a fire extinguisher with water spray,
dry chemical, carbon dioxide, or alcohol-
resistant foam.[1][2] 3. Be aware that thermal
decomposition can produce irritating and toxic

gases like carbon monoxide and carbon dioxide.

[1](2]

Quantitative Data Summary
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The following table summarizes key quantitative data for methylhydroquinone.

Property Value Reference
Molecular Formula C7HsO2 [6]
Molecular Weight 124.14 g/mol [6]

Melting Point 126 - 128 °C (258.8 - 262.4 °F)  [2][3]

Flash Point 172 °C (341.6 °F) [1][2]
Autoignition Temperature 455 °C (851 °F) [11[2]

Oral LD50 (Mouse) >400 mg/kg [1]

Dermal LD50 (Guinea Pig) >1 gm/kg [1]

Experimental Workflow for Safe Handling

The diagram below outlines the standard workflow for safely handling methylhydroquinone in
a laboratory environment.
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Preparation

Review Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

:

Prepare work area in a
chemical fume hood

Handling

Weigh methylhydroquinone
in the fume hood

:

Minimize dust generation

l

Keep container closed
when not in use

Post-Handling

Decontaminate work surfaces
and equipment

Dispose of waste in a labeled
hazardous waste container

Remove PPE carefully

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of methylhydroquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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